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Compound of Interest

Compound Name:
Methyl tetrahydro-2H-pyran-3-

carboxylate

Cat. No.: B117299 Get Quote

Physical Properties of Methyl Tetrahydro-2H-
pyran-3-carboxylate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of Methyl
tetrahydro-2H-pyran-3-carboxylate, a heterocyclic ester of interest in synthetic and medicinal

chemistry. This document outlines its boiling point and density, supported by detailed

experimental protocols for their determination, to assist researchers in its handling,

characterization, and application in drug development and other scientific endeavors.

Core Physical Properties
The fundamental physical characteristics of Methyl tetrahydro-2H-pyran-3-carboxylate are

summarized below. These values are critical for predicting its behavior in various chemical

processes, including reaction kinetics, purification, and formulation.

Physical Property Value Conditions

Boiling Point 183.3 °C at 760 mmHg

Density 1.067 g/cm³ at 20 °C
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Experimental Protocols
Accurate determination of physical properties is paramount for the reliable use of a chemical

compound. The following sections detail standardized experimental methodologies for

measuring the boiling point and density of liquid organic compounds such as Methyl
tetrahydro-2H-pyran-3-carboxylate.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The capillary method, a common and reliable technique for determining the boiling

point of small quantities of liquid, is described below. This protocol is based on the principles

outlined in OECD Guideline 103.

Apparatus:

Thiele tube or similar heating bath

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Sample tube (e.g., a small test tube)

Heat source (e.g., Bunsen burner or heating mantle)

Liquid for heating bath (e.g., mineral oil)

Procedure:

A small amount of the liquid sample (Methyl tetrahydro-2H-pyran-3-carboxylate) is placed

into the sample tube.

A capillary tube, sealed at one end, is inverted and placed into the sample tube with the open

end submerged in the liquid.

The sample tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.
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The assembly is immersed in a heating bath (Thiele tube).

The heating bath is heated gently. As the temperature rises, air trapped in the capillary tube

will slowly bubble out.

Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from

the capillary tube.

The heat source is then removed, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Determination of Density (Pycnometer Method)
Density is a fundamental physical property defined as mass per unit volume. The pycnometer

method is a highly accurate technique for determining the density of liquids. The following

protocol is based on the principles of the ASTM D1217 standard.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance (accurate to ±0.1 mg)

Constant temperature bath

Thermometer (calibrated)

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an

analytical balance.

The pycnometer is filled with the liquid sample (Methyl tetrahydro-2H-pyran-3-
carboxylate), ensuring no air bubbles are trapped.
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The filled pycnometer is placed in a constant temperature bath (e.g., at 20 °C) until it

reaches thermal equilibrium.

The volume is adjusted precisely to the pycnometer's calibration mark. Any excess liquid is

carefully removed from the outside of the pycnometer.

The pycnometer is removed from the bath, wiped dry, and its mass is accurately measured.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer from

the mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the calibrated volume of the

pycnometer.

Experimental Workflow Visualization
The logical flow of determining the physical properties of Methyl tetrahydro-2H-pyran-3-
carboxylate is illustrated in the following diagram. This visualization provides a clear, step-by-

step representation of the experimental process, from sample preparation to data analysis.

Caption: Workflow for determining the boiling point and density of a liquid sample.

To cite this document: BenchChem. [Physical properties of "Methyl tetrahydro-2H-pyran-3-
carboxylate" (boiling point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117299#physical-properties-of-methyl-tetrahydro-2h-
pyran-3-carboxylate-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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